N-(2-Methoxy-phenyl)-formamide

• IUPAC Name: N-(2-methoxyphenyl)formamide
• InChI: InChI=1S/C8H9NO2/c1-11-8-5-3-2-4-7(8)9-6-10/h2-6H,1H3,(H,9,10)
• InChI Key: HTFKHRVOHMLBQC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC=O
• Molecular Formula: C8H9NO2
• Molecular Weight: 151.16 g/mol
• CAS No.: 23896-88-0

Description

N-(2-Methoxy-phenyl)-formamide: is an organic compound characterized by the presence of a formamide group attached to a 2-methoxyphenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(2-Methoxy-phenyl)-formamide typically involves the reaction of 2-methoxyaniline with formic acid or formic acid derivatives. One common method is the formylation of 2-methoxyaniline using formic acid in the presence of a dehydrating agent such as acetic anhydride. The reaction is usually carried out under reflux conditions to ensure complete conversion.

Industrial Production Methods: In an industrial setting, the production of this compound can be scaled up by optimizing the reaction conditions, such as temperature, pressure, and the use of catalysts to increase yield and efficiency. Continuous flow reactors may also be employed to enhance the production process.

Chemical Reactions Analysis

Types of Reactions: N-(2-Methoxy-phenyl)-formamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or aldehydes.

Reduction: Reduction reactions can convert the formamide group to an amine.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like halogens, nitrating agents, or sulfonating agents can be used under acidic or basic conditions.

Major Products Formed:

Oxidation: 2-Methoxybenzoic acid or 2-methoxybenzaldehyde.

Reduction: 2-Methoxyaniline.

Substitution: Various substituted 2-methoxyphenyl derivatives.

Scientific Research Applications

N-(2-Methoxy-phenyl)-formamide has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: It is used in the production of dyes, agrochemicals, and other industrial chemicals.

Mechanism of Action

The mechanism of action of N-(2-Methoxy-phenyl)-formamide depends on its specific application. In medicinal chemistry, it may act by interacting with specific enzymes or receptors, altering their activity. The formamide group can participate in hydrogen bonding and other interactions, influencing the compound’s binding affinity and specificity.

Comparison with Similar Compounds

N-(2-Methoxy-phenyl)-acetamide: Similar structure but with an acetamide group instead of a formamide group.

N-(2-Methoxy-phenyl)-benzamide: Contains a benzamide group, offering different chemical properties and reactivity.

N-(2-Methoxy-phenyl)-urea: Features a urea group, which can form different hydrogen bonding patterns.

Uniqueness: N-(2-Methoxy-phenyl)-formamide is unique due to its specific formamide functional group, which imparts distinct chemical reactivity and potential biological activity compared to its analogs. The presence of the methoxy group on the phenyl ring also influences its electronic properties and reactivity.

Synthesis routes and methods

Procedure details

The procedure of Example 4 was repeated using o-nitroanisole (4 mmol, 0.55 g) as starting material and vanadium(v) oxide (2.3 mg) instead of sodium molybdate dihydrate. After 2.5 h at 90-95° C. a yield of 24.8% of o-formoanisidide was obtained. o-Anisidine (62.8%) was found to be the main product.